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Compound of Interest

Compound Name: 2-Allylcyclohexanone

Cat. No.: B1266257 Get Quote

A comprehensive technical overview of 2-Allylcyclohexanone, intended for researchers,

scientists, and professionals in drug development, is detailed below. This guide focuses on the

compound's Chemical Abstracts Service (CAS) number and its fundamental physical

properties.

Compound Identification
CAS Number: 94-66-6[1][2]

Physicochemical Properties
2-Allylcyclohexanone is an organic compound featuring a cyclohexanone ring substituted

with an allyl group.[1] It is typically a colorless to pale yellow liquid and is soluble in organic

solvents with limited solubility in water.[1] The key physical constants of 2-Allylcyclohexanone
are summarized in the table below.
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Physical Constant Value

Molecular Formula C₉H₁₄O

Molecular Weight 138.21 g/mol [2]

Boiling Point 94 °C at 23 mmHg

Density 0.931 g/mL at 25 °C

Refractive Index n20/D 1.469

Flash Point 113 °C (235.4 °F) - closed cup

Experimental Protocols
The determination of the physical constants listed above is achieved through established

experimental methodologies:

Boiling Point: The boiling point is determined by distillation. The temperature at which the

liquid and vapor phases are in equilibrium at a given pressure is recorded. For substances

like 2-Allylcyclohexanone, which may decompose at atmospheric pressure, vacuum

distillation (as indicated by the pressure in mmHg) is employed to lower the boiling

temperature.

Density: Density is typically measured using a pycnometer or a digital density meter. These

instruments allow for the precise measurement of the mass of a known volume of the liquid

at a specified temperature.

Refractive Index: The refractive index is measured using a refractometer. This instrument

measures the angle at which light is bent as it passes through the liquid, which is a

characteristic property of the substance. The measurement is standardized to the D-line of

the sodium spectrum and a specific temperature (20°C).

Flash Point: The flash point is determined using a closed-cup apparatus, such as a Pensky-

Martens or Cleveland open-cup tester. The liquid is heated at a controlled rate, and an

ignition source is periodically passed over the surface. The flash point is the lowest

temperature at which the vapors of the liquid will ignite.
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Logical Relationship Diagram
The following diagram illustrates the logical flow from the chemical entity to its empirical

characterization through the determination of its physical constants.

Figure 1. Characterization of 2-Allylcyclohexanone
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Caption: Logical workflow for the physical characterization of 2-Allylcyclohexanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1266257#2-allylcyclohexanone-cas-number-and-
physical-constants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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